

Technical Guide: LY 294002 vs. LY 303511

Selectivity Profile

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

[Get Quote](#)

Executive Summary

In phosphoinositide 3-kinase (PI3K) signaling research, LY 294002 is a ubiquitous pharmacological inhibitor.^{[1][2]} However, its utility is compromised by significant off-target activity against mTOR, Casein Kinase 2 (CK2), BET bromodomains, and voltage-gated potassium channels.

LY 303511 serves as the critical structural analogue and negative control. It retains the off-target profile of LY 294002 (inhibiting CK2, BET, and Kv channels) but is inactive against PI3K.

The Core Directive: To validate a PI3K-dependent mechanism, a biological effect must be inhibited by LY 294002 but unaffected by LY 303511. If both compounds inhibit the effect, the mechanism is likely PI3K-independent.

Structural Basis of Selectivity

The pharmacological distinction between these two compounds relies on a single atomic substitution on the chromone scaffold.

- LY 294002: 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one. The oxygen atom in the morpholine ring is critical for hydrogen bonding within the ATP-binding pocket of the PI3K catalytic subunit (p110).
- LY 303511: 2-(4-piperazinyl)-8-phenyl-4H-1-benzopyran-4-one. The substitution of the morpholine oxygen with an amine (NH) group creates the piperazine ring. This slight steric and electrostatic alteration prevents the molecule from fitting into the PI3K ATP-binding pocket, rendering it inactive against PI3K isoforms ().

However, this substitution does not significantly alter binding affinity for several other targets, which is why LY 303511 is the mandatory control for LY 294002 experiments.

Comparative Selectivity Profile


The following table synthesizes experimental data regarding the inhibition profiles of both compounds. Note the "Blind Spots" where both compounds are active.

Target / Pathway	LY 294002 (The Inhibitor)	LY 303511 (The Control)	Interpretation of Shared Activity
Class I PI3K	Potent Inhibitor (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Inactive (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Differential Factor: Defines PI3K dependence.
mTOR (C1)	Inhibitor (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Weak/Partial Inhibitor* (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	LY 294002 blocks mTOR directly. LY 303511 can affect S6K phosphorylation but spares Akt.
Casein Kinase 2 (CK2)	Inhibitor (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Inhibitor (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	False Positive Risk: Effects blocked by both are likely CK2-mediated.
BET Bromodomains	Inhibitor (BRD2/3/4) (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Inhibitor (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Both compounds displace acetyl-lysine from BET proteins. [3]
Kv Channels (e.g., Kv1.5)	Blocker (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Blocker (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Both block currents, though LY 294002 is more potent.
ROS Production	Induces (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Induces (ngcontent-ng-c1989010908=""_ngghost-ng-c3017681703=""class="inline ng-star-inserted">)	Both compounds generate intracellular ROS independent of PI3K. [4]

*Note: While LY 303511 is often cited as an mTOR inhibitor, its potency is generally lower than LY 294002, and it does not inhibit the upstream PI3K-dependent phosphorylation of Akt.

Mechanistic Visualization

The following diagram illustrates the signaling nodes affected by both compounds. Note that the "PI3K-Specific" branch is the only one not touched by LY 303511.



[Click to download full resolution via product page](#)

Caption: Differential target engagement. Red arrows indicate LY 294002 inhibition; Blue arrows indicate LY 303511 inhibition. Note that PI3K is the unique discriminator.

Experimental Protocol: The Paired Inhibition Assay

Objective: To distinguish PI3K-dependent effects from off-target kinase/channel modulation.

Reagents


- LY 294002: Dissolve in DMSO (Stock 10-50 mM).
- LY 303511: Dissolve in DMSO (Stock 10-50 mM).
- Vehicle Control: DMSO.

Protocol Steps

- Serum Starvation: Starve cells (e.g., 0.1% FBS) for 12–24 hours to reduce basal PI3K activity.
- Pre-treatment (Critical):
 - Treat Group A with LY 294002 (10–50).
 - Treat Group B with LY 303511 (Same concentration as Group A).
 - Treat Group C with DMSO (Vehicle).
 - Incubation: 30–60 minutes prior to stimulation.
- Stimulation: Stimulate cells with agonist (e.g., Insulin, EGF, IGF-1) for the required time (usually 5–15 mins for phosphorylation signaling).
- Lysis & Analysis: Lyse cells and perform Western Blot.
- Readouts:
 - Primary Control: Phospho-Akt (Ser473 or Thr308). This must be inhibited by LY 294002 but not by LY 303511.
 - Experimental Target: Your protein/phenotype of interest.

Self-Validating Logic (Interpretation)

Use the decision tree below to interpret your specific biological readout.



[Click to download full resolution via product page](#)

Caption: Logic flow for interpreting paired inhibition assays. Divergence between LY29 and LY30 confirms PI3K specificity.

Critical Limitations & "Blind Spots"

While the paired assay is robust, the Senior Scientist must be aware of two specific failure modes where the control system breaks down:

The Kv Channel Potency Gap

LY 294002 is approximately 5–7 times more potent at blocking Kv1.5 and Kv2.1 channels (

) than LY 303511 (

).

- Risk: If you use LY 294002 at

, you may block Kv channels.[5] At this concentration, LY 303511 may not block the channels significantly.

- Result: You observe an effect with LY 294002 but not LY 303511. You conclude it is "PI3K-dependent." This is a False Positive. The effect was actually Kv-dependent, but the control compound was too weak at that concentration to reveal it.
- Mitigation: If studying excitable cells (neurons, cardiomyocytes), verify results with specific Kv blockers or PI3K-specific inhibitors like Wortmannin or GDC-0941.

ROS Generation

Both compounds generate intracellular Hydrogen Peroxide (ngcontent-ng-c1989010908="" _ngghost-ng-c3017681703="" class="inline ng-star-inserted">

) in a PI3K-independent manner.

- Risk: If your phenotype is redox-sensitive (e.g., apoptosis sensitization), both compounds may induce it.
- Mitigation: Use catalase overexpression or antioxidants (NAC) to rule out ROS-mediated artifacts.

References

- Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[2][6] Journal of Biological Chemistry, 269(7), 5241–5248. [Link](#)
- Kristof, A. S., et al. (2005).[7] LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms.[7] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134–1143. [Link](#)

- Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002.[2][4][8] Biochemical Journal, 404(1), 15–21. [Link](#)
- El-Kholy, W., et al. (2003).[1][7] The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism.[1][5][7] FASEB Journal, 17(6), 720–722. [Link](#)
- Dittmann, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[3][7] ACS Chemical Biology, 9(2), 495–502. [Link](#)
- Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[9] Cancer Research, 65(14), 6264–6274. [Link](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PMC [pubmed.ncbi.nlm.nih.gov]
- 2. Exploring the specificity of the PI3K family inhibitor LY294002 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. aacrjournals.org [aacrjournals.org]
- 5. The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. LY 303511 | CAS 154447-38-8 | LY303511 | Tocris Bioscience [tocris.com]
- 8. Rapamycin and mTOR kinase inhibitors - PMC [pubmed.ncbi.nlm.nih.gov]

- 9. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Technical Guide: LY 294002 vs. LY 303511 Selectivity Profile]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1191713/docs#technical-guide-ly-294002-vs-ly-303511-selectivity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

